Cas no 1251675-23-6 (1-(3-methylphenyl)-3-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydropyridazin-4-one)

• Product Name: 1-(3-methylphenyl)-3-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydropyridazin-4-one
• CAS No: 1251675-23-6
• MF: C₂₀H₁₆N₄O₂
• MW: 344.36664390564
• CID: 5397436
• Update Time: 2025-07-14

1-(3-methylphenyl)-3-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydropyridazin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-Methylphenyl)-3-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-4(1H)-pyridazinone
• 1-(3-methylphenyl)-3-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydropyridazin-4-one

• Inchi： 1S/C20H16N4O2/c1-13-5-3-7-15(11-13)19-21-20(26-23-19)18-17(25)9-10-24(22-18)16-8-4-6-14(2)12-16/h3-12H,1-2H3
• InChI Key： KYBUUWUNDKUWOC-UHFFFAOYSA-N
• SMILES： C1(C2ON=C(C3=CC=CC(C)=C3)N=2)=NN(C2=CC=CC(C)=C2)C=CC1=O

Experimental Properties

• Density: 1.28±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 575.5±53.0 °C(Predicted)
• pka: -2.71±0.70(Predicted)

Additional information on 1-(3-methylphenyl)-3-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydropyridazin-4-one

Chemical Profile of 1-(3-methylphenyl)-3-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydropyridazin-4-one (CAS No. 1251675-23-6)

1-(3-methylphenyl)-3-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydropyridazin-4-one (CAS No. 1251675-23-6) is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique molecular architecture and potential biological activities. The compound belongs to a class of heterocyclic derivatives characterized by the presence of multiple nitrogen-containing rings, which are known to contribute to its pharmacological properties. This introduction provides a comprehensive overview of the compound’s chemical structure, synthesis, pharmacological potential, and recent advancements in its application within the pharmaceutical industry.

The molecular framework of 1-(3-methylphenyl)-3-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydropyridazin-4-one consists of several key functional groups and heterocyclic moieties. The core structure includes a dihydropyridazine ring fused with a 1,2,4-oxadiazole moiety, both of which are flanked by phenyl groups substituted with methyl groups. This particular arrangement of rings and substituents imparts unique electronic and steric properties to the molecule, making it a promising candidate for further exploration in drug discovery.

The synthesis of 1-(3-methylphenyl)-3-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydropyridazin-4-one involves a multi-step process that typically begins with the condensation of appropriate precursors under controlled conditions. The formation of the dihydropyridazine ring is a critical step in the synthesis and often requires precise control over reaction parameters such as temperature and solvent choice. Subsequent functionalization of the molecule through nucleophilic substitution or other coupling reactions allows for the introduction of the 1,2,4-oxadiazole moiety and further phenyl substitutions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to enhance the efficiency and selectivity of these transformations.

Pharmacologically, 1-(3-methylphenyl)-3-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydropyridazin-4-one has shown considerable promise in preclinical studies. The presence of multiple nitrogen atoms in its structure suggests potential interactions with biological targets such as enzymes and receptors. Preliminary research indicates that this compound may exhibit inhibitory activity against various therapeutic targets relevant to inflammatory diseases and metabolic disorders. The dihydropyridazine ring is particularly noteworthy for its ability to modulate enzyme activity through hydrogen bonding interactions with key residues in the active site.

Recent studies have highlighted the compound’s potential as an anti-inflammatory agent. In vitro assays have demonstrated that 1-(3-methylphenyl)-3-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydropyridazin-4-one can suppress the production of pro-inflammatory cytokines by inhibiting key signaling pathways involved in inflammation. This effect is attributed to its ability to interfere with the activation of nuclear factor kappa B (NFκB), a transcription factor crucial for mediating inflammatory responses. The compound’s structural features allow it to bind competitively withNFκB inhibitors at specific binding sites on the receptor.

In addition to its anti-inflammatory properties, 1-(3-methylphenyl)-3-[3-(methylphenyl)-1,2,4 oxadiazol -5 - yl ] - 1 , 4 - dihydrop y ridazin - 4 - one has also shown promise in addressing metabolic disorders. Animal models have revealed that treatment with this compound can improve glucose tolerance and reduce hyperglycemia by enhancing insulin sensitivity in peripheral tissues. The mechanism behind this effect appears to involve activation of AMPK (adenosine monophosphate kinase), an enzyme that plays a central role in cellular energy homeostasis. By modulating AMPK activity, 1 -( 3 - methyl phen y l ) - 3 - [ 3 -( 3 - methyl phen y l ) - 1 , 2 , 4 - ox adia z ol - 5 - yl ] - 1 , 4 - dihydrop y ridazin - 4 - one may promote glucose uptake and utilization in target tissues.

The therapeutic potential of CAS No.1251675236 extends beyond anti-inflammatory and metabolic applications; it also exhibits neuroprotective effects in preliminary studies. Neuroinflammation is a key pathological feature associated with neurodegenerative diseases such as Alzheimer’s disease and Parkinson’s disease, whereas CAS No1251675236 appears capable modulating microglial activation reducing inflammatory mediators release thereby protecting neuronal cells from damage . Furthermore structural analogs derived from this scaffold have demonstrated efficacy in reducing oxidative stress another critical factor contributing neurodegeneration . These findings position CAS No1251675236 as attractive lead candidate further exploration into neuroprotective therapies .